Cas no 64910-52-7 (3-(Methylamino)benzonitrile)

3-(Methylamino)benzonitrile is a versatile aromatic nitrile derivative featuring a methylamino substituent at the meta position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its benzonitrile core offers reactivity for further functionalization, while the methylamino group enhances its utility in nucleophilic substitution and condensation reactions. The compound's stability and moderate solubility in common organic solvents facilitate its handling in synthetic workflows. It is commonly employed in the development of bioactive molecules, including heterocyclic compounds and amine-based derivatives. Proper storage under inert conditions is recommended to maintain its integrity.

3-(Methylamino)benzonitrile structure

Product Name:3-(Methylamino)benzonitrile

CAS No:64910-52-7

MF:C₈H₈N₂

MW:132.162521362305

MDL:MFCD11153024

CID:1028391

PubChem ID:17794036

Update Time:2025-10-29

3-(Methylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-(Methylamino)benzonitrile
- 3-methylamino-benzonitrile
- Benzonitrile, 3-(methylamino)-
- 3-methylaminobenzonitrile
- XLZUKBAAILMFSU-UHFFFAOYSA-N
- NE35637
- AK137807
- AB0097312
- Z1259341028
- Z335274890
- AKOS000253989
- BS-13247
- SCHEMBL361389
- DA-24868
- EN300-55410
- CS-0135560
- O10890
- MFCD11153024
- A867790
- 64910-52-7
- DTXSID30591012
- MDL： MFCD11153024
- Inchi： 1S/C8H8N2/c1-10-8-4-2-3-7(5-8)6-9/h2-5,10H,1H3
- InChI Key： XLZUKBAAILMFSU-UHFFFAOYSA-N
- SMILES： N(C)C1C=CC=C(C#N)C=1

Computed Properties

Exact Mass: 132.06884
Monoisotopic Mass: 132.068748264g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 145
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 35.8

Experimental Properties

Color/Form: No data available
Density: 1.1±0.1 g/cm3
Melting Point: No data available
Boiling Point: 259.8±23.0 °C at 760 mmHg
Flash Point: 110.9±22.6 °C
PSA: 35.82

3-(Methylamino)benzonitrile Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Store at 4°C,-4At ℃Store…Better

3-(Methylamino)benzonitrile Pricemore >>

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